Cas no 1261978-52-2 (4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid)

4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid structure
1261978-52-2 structure
Product Name:4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
CAS No:1261978-52-2
MF:C14H8F2O4
MW:278.207731246948
MDL:MFCD18321471
CID:1039194
Update Time:2025-09-19

4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3',5-Difluoro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
    • 4-(3-carboxy-5-fluorophenyl)-2-fluorobenzoic acid
    • 4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
    • MDL： MFCD18321471
    • Inchi： 1S/C14H8F2O4/c15-10-4-8(3-9(5-10)13(17)18)7-1-2-11(14(19)20)12(16)6-7/h1-6H,(H,17,18)(H,19,20)
    • InChI Key： IGQUFUDCEOBZLV-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 278.03900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 74.60000
  • LogP: 3.02820

4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109458-5g
3',5-Difluoro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
 1261978-52-2 95%
5g
 921.12 USD 2021-06-17
abcr
AB328698-1 g
4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid; 95%
 1261978-52-2
1g
 €450.00 2023-04-26
Fluorochem
217331-1g
3',5-Difluoro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
 1261978-52-2 95%
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 ￡300.00 2022-03-01
Fluorochem
217331-5g
3',5-Difluoro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
 1261978-52-2 95%
5g
 ￡1200.00 2022-03-01
TRC
C178415-100mg
4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
 1261978-52-2
100mg
 $ 155.00 2023-04-18
TRC
C178415-250mg
4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
 1261978-52-2
250mg
 $ 305.00 2023-04-18
TRC
C178415-500mg
4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
 1261978-52-2
500mg
 $ 471.00 2023-04-18
TRC
C178415-1g
4-(3-Carboxy-5-fluorophenyl)-2-fluorobenzoic acid
 1261978-52-2
1g
 $ 666.00 2023-04-18
1PlusChem
1P000SRM-1g
[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3',5-difluoro-
 1261978-52-2 96%
1g
 $356.00 2025-02-18
1PlusChem
1P000SRM-5g
[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3',5-difluoro-
 1261978-52-2 96%
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 $1385.00 2025-02-18

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